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Compound of Interest

Compound Name: Mercury phosphate

Cat. No.: B083786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural determination of
mercury(Il) hydrogenphosphate (HgHPOa). It consolidates crystallographic data, outlines
experimental methodologies, and presents visualizations to facilitate a deeper understanding of
this inorganic compound.

Crystallographic Structure

The definitive structural elucidation of mercury(ll) hydrogenphosphate was accomplished
through single-crystal X-ray diffraction analysis. The compound crystallizes in the triclinic space
group PI. This crystallographic study remains the primary source of structural data for this
compound.

Crystal Data and Structure Refinement

The fundamental crystallographic parameters for HgHPOa4 have been determined and are
summarized in the table below. These values provide the basis for understanding the unit cell
and the arrangement of atoms within the crystal lattice.
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Parameter Value
Formula HgHPO4
Formula Weight 297.57 g/mol
Crystal System Triclinic
Space Group P1

a (A) 6.288(2)
b (A) 7.309(2)
c (A 7.276(2)
a (°) 79.37(2)
B (°) 85.27(2)
y () 82.85(2)
Volume (A3) 325.5

Z (formula units/cell) 4
Calculated Density (g/cm3) 6.06

Selected Bond Distances and Angles

The coordination environment of the mercury and phosphorus atoms is critical to
understanding the compound's structure and potential reactivity. Key bond lengths and angles
are presented below.
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Bond Distance (A)
Hg(1)-0(1) 2.06
Hg(1)-O(5) 2.08
Hg(2)-0(2) 2.05
Hg(2)-O(6) 2.08
P(1)-0(1) 1.54
P(1)-0(2) 1.55
P(1)-0(3) 1.58
P(1)-0(4) 1.52
P(2)-0(5) 1.54
P(2)-0(6) 1.55
P(2)-0(7) 1.57
P(2)-0(8) 1.52

Angle Degrees (°)
O(1)-Hg(1)-0(5) 174.2
0O(2)-Hg(2)-0(6) 173.9
O(1)-P(1)-0(2) 112.5
O(3)-P(1)-0(4) 108.9
O(5)-P(2)-0(6) 112.3
O(7)-P(2)-0(8) 109.2

Experimental Protocols

While a detailed, step-by-step synthesis protocol for mercury(ll) hydrogenphosphate is not
extensively documented in the literature, the seminal structural study refers to the compound
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as "synthetic HQHPOa4". The characterization of this compound relies on established analytical
techniques.

Synthesis of Mercury(ll) Hydrogenphosphate

A general approach to the synthesis of sparingly soluble metal phosphates involves the
precipitation reaction between a soluble salt of the metal cation and a soluble phosphate salt.
For mercury(ll) hydrogenphosphate, a plausible synthetic route would involve the reaction of a
soluble mercury(ll) salt, such as mercury(ll) nitrate, with a soluble hydrogenphosphate salt,
such as disodium hydrogenphosphate, in an aqueous solution.

Conceptual Synthesis Workflow:
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Conceptual workflow for the synthesis of HQHPOa.

Single-Crystal X-ray Diffraction

The structural determination of mercury(ll) hydrogenphosphate was achieved through single-
crystal X-ray diffraction. This technique provides precise information about the atomic
arrangement within a crystal.

Experimental Workflow for Single-Crystal X-ray Diffraction:
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Workflow for single-crystal X-ray diffraction analysis.

Spectroscopic and Thermal Analysis (Comparative)

While specific spectroscopic and thermal analysis data for mercury(ll) hydrogenphosphate are
not readily available in the published literature, the behavior of other metal
hydrogenphosphates can provide valuable insights. Techniques such as Infrared (IR) and
Raman spectroscopy are used to identify the vibrational modes of the phosphate and
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hydrogenphosphate groups. Thermal analysis techniques like Thermogravimetric Analysis
(TGA) and Differential Scanning Calorimetry (DSC) are employed to study the thermal stability
and decomposition pathways of such compounds.

Logical Relationship of Analytical Techniques:
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Interrelation of synthesis and analytical techniques.

Conclusion

The structural determination of mercury(ll) hydrogenphosphate is well-established through
single-crystal X-ray diffraction, revealing a triclinic crystal system. While a detailed synthetic
protocol is not explicitly described, it is understood to be a synthetic inorganic compound.
Further research into its spectroscopic and thermal properties would provide a more complete
understanding of this material. The data and workflows presented in this guide serve as a
foundational resource for researchers and professionals working with or interested in mercury-

containing compounds and metal phosphates.
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PDF]. Available at: [https://www.benchchem.com/product/b083786#structural-determination-
of-mercury-ii-hydrogenphosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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